Cas no 115913-31-0 (Bicyclo[1.1.1]pentane-1,3-dicarbonyldichloride)

Bicyclo[1.1.1]pentane-1,3-dicarbonyldichloride structure
115913-31-0 structure
Product Name:Bicyclo[1.1.1]pentane-1,3-dicarbonyldichloride
CAS No:115913-31-0
MF:C7H6Cl2O2
MW:193.02734041214
CID:130982
PubChem ID:20078729
Update Time:2025-04-19

Bicyclo[1.1.1]pentane-1,3-dicarbonyldichloride Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[1.1.1]pentane-1,3-dicarbonyldichloride
    • bicyclo[1.1.1]pentane-1,3-dicarbonyl chloride
    • Bicyclo[1.1.1]pentane-1,3-dicarbonyl dichloride (9CI)
    • Bicyclo[1.1.1]pentane-1,3-dicarbonyl dichloride
    • DTXSID20602202
    • SCHEMBL9143630
    • 115913-31-0
    • Inchi: 1S/C7H6Cl2O2/c8-4(10)6-1-7(2-6,3-6)5(9)11/h1-3H2
    • InChI Key: UJCYQVOGBMCBSI-UHFFFAOYSA-N
    • SMILES: ClC(C12CC(C(=O)Cl)(C1)C2)=O

Computed Properties

  • Exact Mass: 191.97458
  • Monoisotopic Mass: 191.9744848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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